Cas no 169685-29-4 (4-(trifluoromethoxy)thiophenol)

• Product Name: 4-(trifluoromethoxy)thiophenol
• CAS No: 169685-29-4
• Molecular Formula: C₇H₅OF₃S
• Molecular Weight: 194.1742
• MDL: MFCD00052312
• CID: 92058
• PubChem ID: 2777360

4-(trifluoromethoxy)thiophenol Properties

Names and Identifiers

• 4-(trifluoromethoxy)thiophenol
• 4-(Trifluoromethoxy)benzenethiol
• 4-(Trifluoromethoxy)benzene-1-thiol
• 4-(TrifluoroMethoxy)benzene-1-thiol, Tech.
• 4-(Trifluoromethoxy)benzene-1-thiol, tech
• 4-(Trifluoromethoxy)benzenethiol, 4-(Trifluoromethoxy)phenyl mercaptan
• 4-trifluoromethoxythiophenol
• MFCD00052312
• AKOS009159483
• JHVNSRJPBXPZJU-UHFFFAOYSA-N
• EN300-201660
• J-513903
• 4-trifluoromethoxy-thiophenol
• 4-TRIFLUOROMETHOXY THIOPHENOL
• UJPFFBSCNITZOE-UHFFFAOYSA-N
• C7H5F3OS
• 169685-29-4
• CS-0081153
• DTXSID20380492
• FT-0616902
• 4-trifluoromethoxy -thiophenol
• Benzenethiol, 4-(trifluoromethoxy)-
• p-trifluoromethoxybenzenethiol
• A811135
• PS-8295
• SCHEMBL513526
• 4-(Trifluoromethoxy)thiophenol95%
• 4-(Trifluoromethoxy)thiophenol 95%
• 4-(Trifluoromethoxy) thiophenol
• DB-043797

• MDL： MFCD00052312
• InChIKey： JHVNSRJPBXPZJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F3OS/c8-7(9,10)11-5-1-3-6(12)4-2-5/h1-4,12H
• SMILES： C1=C(C=CC(=C1)S)OC(F)(F)F
• BRN： 7916918

Computed Properties

• Exact Mass: 194.00100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.001
• Heavy Atom Count: 12
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 10.2A^2

Experimental Properties

• LogP: 2.87390
• PSA: 48.03000
• Refractive Index: 1.4745
• Boiling Point: 58-64 ºC
• Flash Point: 64-66°C/15mm
• Sensitiveness: Air Sensitive/Stench
• Density: 1.363

4-(trifluoromethoxy)thiophenol Security Information

• Safety Term：6.1
• Safety Instruction： S36/37
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2810
• Hazard Statement： Harmful/Stench/Air Sensitive/Keep Cold
• PackingGroup：III
• Risk Phrases： R20/21/22
• HazardClass：6.1

4-(trifluoromethoxy)thiophenol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols